Cas no 1805049-13-1 (Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate)
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate
-
- Inchi: 1S/C11H6F5NO3/c1-19-9(18)6-3-8(20-10(12)13)5(4-17)2-7(6)11(14,15)16/h2-3,10H,1H3
- InChI Key: ZMCPPUCJKKNLGD-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C(=CC=1C(=O)OC)OC(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 403
- XLogP3: 3.3
- Topological Polar Surface Area: 59.3
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015535-250mg |
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate |
1805049-13-1 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015015535-500mg |
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate |
1805049-13-1 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015015535-1g |
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate |
1805049-13-1 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate
Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate: A Versatile Compound in Medicinal Chemistry and Material Science
CAS No. 1805049-13-1 represents a key molecule in the field of organic chemistry with unique structural features that make it highly relevant to pharmaceutical research. This compound, Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate, is characterized by its complex aromatic ring system functionalized with multiple fluorine atoms, a nitrile group, and a methoxy substituent. The strategic placement of these functional groups imparts distinct physicochemical properties, including enhanced hydrophobicity, molecular rigidity, and potential for intermolecular interactions, which are critical for its applications in drug discovery and material engineering.
The fluorinated substituents in this molecule, particularly the 5-difluoromethoxy and 2-(trifluoromethyl) groups, play a pivotal role in modulating the molecule's biological activity. Fluorine atoms are known for their ability to enhance metabolic stability and improve binding affinity to biological targets. Recent studies have highlighted the importance of fluorine-containing compounds in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that fluorinated aromatic scaffolds can significantly improve the potency of small molecule inhibitors against kinases, a class of enzymes implicated in various cancers.
The cyano group in Methyl 4-cyano-...benzoate is another critical functional moiety. The nitrile group is often employed as a bioisostere for amide or ester functionalities, offering advantages in terms of metabolic stability and lipophilicity. A 2023 study in Organic & Biomolecular Chemistry explored the role of nitrile-containing compounds in the design of antimicrobial agents, highlighting their ability to disrupt bacterial cell membranes through hydrophobic interactions. This suggests that the cyano group in this compound may contribute to its potential as a biocidal agent or antimicrobial lead.
The benzoate ester moiety of this molecule is also noteworthy. Ester groups are commonly used in drug design to improve solubility and permeability, while the benzene ring provides a rigid scaffold for further functionalization. A 2024 review in Advanced Drug Delivery Reviews emphasized the role of fluorinated benzoate derivatives in the development of prodrugs with enhanced bioavailability. The combination of fluorine atoms and the benzoate ester in this compound may enable it to act as a prodrug or targeted delivery vehicle in therapeutic applications.
Recent advances in computational chemistry have further elucidated the potential of Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate. Molecular docking studies published in Journal of Chemical Information and Modeling (2023) suggested that this compound could bind to protein kinase C (PKC) with high affinity, a receptor implicated in cell signaling and cancer progression. These findings align with the growing trend of using fluorinated aromatic compounds as scaffolds for kinase inhibitors, which are a major class of targeted therapies in oncology.
Another area of interest is the photophysical properties of this compound. The presence of fluorine atoms and the conjugated aromatic system may lead to unique optical behaviors, making it a candidate for fluorescent probes or optoelectronic materials. A 2023 study in ACS Applied Materials & Interfaces demonstrated that fluorinated benzoate derivatives can exhibit strong fluorescence under UV excitation, which is valuable for applications in bioimaging and sensor technology.
The synthetic accessibility of Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate is also a key factor in its potential applications. Fluorination reactions, such as electrophilic fluorination or direct fluorination, are well-established methods for introducing fluorine atoms into aromatic rings. The synthesis of this compound likely involves a combination of fluorination, nitrilation, and esterification steps, which are standard procedures in organic synthesis. The ability to produce this compound efficiently in the laboratory is crucial for further structure-activity relationship (SAR) studies and drug development.
From an environmental perspective, the fluorinated compounds like Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate may raise concerns due to their potential persistence in the environment. However, recent advances in green chemistry have led to the development of more sustainable methods for fluorination, such as electrochemical fluorination or fluorine-free alternatives. These approaches are critical for ensuring the eco-friendliness of compounds used in pharmaceutical and industrial applications.
In summary, Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate is a multifunctional compound with significant potential in pharmaceutical research, material science, and biotechnology. Its unique combination of fluorinated substituents, nitrile group, and benzoate ester makes it a valuable scaffold for the design of targeted therapies, fluorescent probes, and advanced materials. Continued research into its structure-activity relationships and synthetic pathways will be essential for unlocking its full potential in various scientific and industrial fields.
1805049-13-1 (Methyl 4-cyano-5-difluoromethoxy-2-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)